Cas no 1072952-32-9 ((4-(Trifluoromethyl)pyridin-3-yl)boronic acid hydrate)

(4-(Trifluoromethyl)pyridin-3-yl)boronic acid hydrate is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The trifluoromethyl group enhances the compound's electron-withdrawing properties, improving reactivity in coupling reactions. This hydrate form offers improved stability and handling compared to anhydrous variants, facilitating storage and use in synthetic applications. Its pyridine scaffold further expands utility in pharmaceutical and agrochemical intermediates. The product is characterized by high purity and consistent performance, making it a reliable choice for researchers in medicinal chemistry and material science. Proper handling under inert conditions is recommended to maintain its reactivity.
(4-(Trifluoromethyl)pyridin-3-yl)boronic acid hydrate structure
1072952-32-9 structure
Product Name:(4-(Trifluoromethyl)pyridin-3-yl)boronic acid hydrate
CAS No:1072952-32-9
MF:C6H7BF3NO3
MW:208.93089222908
CID:827954
PubChem ID:44717661
Update Time:2025-10-23

(4-(Trifluoromethyl)pyridin-3-yl)boronic acid hydrate Chemical and Physical Properties

Names and Identifiers

    • (4-(Trifluoromethyl)pyridin-3-yl)boronic acid hydrate
    • [4-(trifluoromethyl)pyridin-3-yl]boronic acid,hydrate
    • 4-(Trifluoromethyl)pyridine-3-boronic acid hydrate
    • PC7066
    • (4-(Trifluoromethyl)pyridin-3-yl)boronicacidhydrate
    • 4-trifluoromethylpyridine-3-boronic acid hydrate
    • AKOS015855218
    • J-513936
    • 4-(trifluoromethyl)pyridine-3-boronic acid hydrate, AldrichCPR
    • DTXSID70660276
    • CKGIYHYJVBVRFH-UHFFFAOYSA-N
    • AB25754
    • 1072952-32-9
    • [4-(Trifluoromethyl)pyridin-3-yl]boronic acid--water (1/1)
    • [4-(trifluoromethyl)pyridin-3-yl]boronic acid;hydrate
    • CS-0183127
    • MDL： MFCD06657909
    • Inchi： 1S/C6H5BF3NO2.H2O/c8-6(9,10)4-1-2-11-3-5(4)7(12)13;/h1-3,12-13H;1H2
    • InChI Key： CKGIYHYJVBVRFH-UHFFFAOYSA-N
    • SMILES： FC(C1C=CN=CC=1B(O)O)(F)F.O

Computed Properties

  • Exact Mass: 209.04700
  • Monoisotopic Mass: 209.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2

Experimental Properties

  • Boiling Point: 417 °C at 760 mmHg
  • Flash Point: 206 °C
  • PSA: 62.58000
  • LogP: -0.28410

(4-(Trifluoromethyl)pyridin-3-yl)boronic acid hydrate Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

(4-(Trifluoromethyl)pyridin-3-yl)boronic acid hydrate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4-(Trifluoromethyl)pyridin-3-yl)boronic acid hydrate Pricemore >>

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